Cas no 2228846-80-6 (2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid
• CAS No: 2228846-80-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6221135
• PubChem ID: 165694689
• Update Time: 2025-08-01

2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid
• EN300-1804331
• 2228846-80-6

• Inchi： 1S/C9H14O3/c10-7(8(11)12)9(4-5-9)6-2-1-3-6/h6-7,10H,1-5H2,(H,11,12)
• InChI Key： HQKVRQADENPXOP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)C1CCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid (CAS: 2228846-80-6)

The compound 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid (CAS: 2228846-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in pharmaceutical formulations. The compound's cyclobutyl and cyclopropyl rings contribute to its conformational rigidity, making it a promising scaffold for drug design.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid exhibits notable interactions with specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Moreover, the compound's stability and bioavailability have been subjects of recent investigations. Advanced formulation techniques, including nanoencapsulation and prodrug strategies, are being explored to enhance its delivery and efficacy. These developments are particularly relevant for its potential use in treating chronic inflammatory diseases, where targeted delivery is crucial.

In conclusion, 2-(1-cyclobutylcyclopropyl)-2-hydroxyacetic acid represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activity warrant continued research to fully exploit its therapeutic potential. Future studies should focus on scaling up synthesis, optimizing biological activity, and conducting preclinical trials to assess its safety and efficacy.